2-(5-Cyclohexyl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-phenethyl-acetamide

• Molecular Formula: C19H26N4OS
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 2-[(5-cyclohexyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C19H26N4OS/c1-23-18(16-10-6-3-7-11-16)21-22-19(23)25-14-17(24)20-13-12-15-8-4-2-5-9-15/h2,4-5,8-9,16H,3,6-7,10-14H2,1H3,(H,20,24)
• InChI Key: UKRBRLHMBDYOEY-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NCCC2=CC=CC=C2)C3CCCCC3

Description

2-(5-Cyclohexyl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-phenethyl-acetamide, commonly known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. CTAP is a derivative of the opioid receptor antagonist compound, naloxone, and has been found to have a high affinity for the mu-opioid receptor.

Mechanism of Action

CTAP works by binding to the mu-opioid receptor and blocking the binding of endogenous opioids such as endorphins and exogenous opioids such as morphine. This results in the inhibition of the opioid signaling pathway, which is responsible for the pain relief and euphoric effects of opioids.
Biochemical and Physiological Effects
Studies have shown that CTAP has a number of biochemical and physiological effects. It has been found to reduce the rewarding effects of opioids, which may make it useful in the treatment of opioid addiction. CTAP has also been found to have anxiolytic and antidepressant effects, which may be due to its ability to block the mu-opioid receptor.

Advantages and Limitations for Lab Experiments

CTAP has several advantages for use in lab experiments. It is a highly selective mu-opioid receptor antagonist, which makes it useful in the study of opioid receptor function. CTAP is also stable and easy to handle, which makes it a convenient tool for researchers. However, one limitation of CTAP is that it has a relatively short half-life, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on CTAP. One area of interest is the development of new opioid receptor ligands based on the structure of CTAP. Another area of interest is the study of the effects of CTAP on other systems in the body, such as the immune system and the cardiovascular system. Additionally, the potential use of CTAP in the treatment of opioid addiction and other neurological disorders is an area that requires further investigation.

Synthesis Methods

The synthesis of CTAP involves the reaction of 5-cyclohexyl-4-methyl-1,2,4-triazole-3-thiol with N-phenethyl-2-chloroacetamide in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain the pure compound.

Scientific Research Applications

CTAP has been extensively studied for its potential use as a tool in scientific research. It has been found to be a potent and selective mu-opioid receptor antagonist, which makes it useful in the study of opioid receptor function and the development of new opioid receptor ligands. CTAP has also been used in the study of drug addiction and the effects of opioids on the brain.